Cas no 2307780-93-2 (rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride)

• Product Name: rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride
• CAS No: 2307780-93-2
• MF: C₈H₁₅Cl₂N₃O₂
• MW: 256.129599809647
• MDL: MFCD30487867
• CID: 5223530
• PubChem ID: 126792382
• Update Time: 2025-11-04

rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-(1-methylpyrazol-4-yl)oxypyrrolidin-3-ol;dihydrochloride
• (3R,4R)-4-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrrolidin-3-ol dihydrochloride
• rac-(3r,4r)-4-[(1-methyl-1h-pyrazol-4-yl)oxy]pyrrolidin-3-ol dihydrochloride
• Z2686956151
• rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride

• MDL： MFCD30487867
• Inchi： 1S/C8H13N3O2.2ClH/c1-11-5-6(2-10-11)13-8-4-9-3-7(8)12;;/h2,5,7-9,12H,3-4H2,1H3;2*1H/t7-,8-;;/m1../s1
• InChI Key： MCIDMBWYVBXVEL-RHJRFJOKSA-N
• SMILES： Cl.Cl.O(C1C=NN(C)C=1)[C@@H]1CNC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 59.3

Additional information on rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride

Professional Introduction to Rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride (CAS No. 2307780-93-2)

Rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride, with the CAS number 2307780-93-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit remarkable biological activity, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of this molecule, particularly its chiral center and heterocyclic framework, contribute to its unique pharmacological properties.

The chemical structure of Rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride consists of an oxypyrrolidine core substituted with a 1-methyl-1H-pyrazole moiety at the 4-position. This arrangement creates a rigid scaffold that can interact with biological targets in a highly specific manner. The presence of two stereocenters at the 3 and 4 positions (3R,4R) further enhances the compound's potential for selective binding and interaction with biological receptors.

In recent years, there has been growing interest in the development of small molecule inhibitors that target various enzymes and receptors involved in metabolic and inflammatory pathways. Rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride has emerged as a promising candidate in this context due to its ability to modulate key biological processes. Studies have demonstrated its potential in inhibiting enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases.

The pharmacological profile of Rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride has been extensively investigated in preclinical studies. These studies have revealed that the compound exhibits potent anti-inflammatory effects by selectively inhibiting JAK enzymes, thereby reducing the production of pro-inflammatory cytokines. This mechanism of action makes it a attractive therapeutic option for conditions such as rheumatoid arthritis, psoriasis, and other inflammatory disorders.

In addition to its anti-inflammatory properties, Rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride has shown promise in other therapeutic areas. Research has indicated that it may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors suggests its potential utility in these conditions.

The synthesis of Rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yl)oxypyrrolidin-3-ol dihydrochloride presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. The use of chiral auxiliaries and catalysts has enabled researchers to achieve the desired stereochemical configuration efficiently. This has been crucial for ensuring the biological activity and selectivity of the compound.

The development of novel pharmaceutical agents often involves rigorous testing to evaluate their safety and efficacy. Rac-(3R,4R)-4-(1-methyl-1H-pyrazol-4-yloxy)piperolidinylidenetrihydric acid hydrochloride monohydrate, as it is also known, has undergone extensive preclinical testing to assess its pharmacokinetic properties and potential side effects. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity profiles.

The future prospects for Rac-(3R,4R)-4-(1-methyl-H-pyrazol-l -yl)oxypyrrolidin-l -l o] dihydrochloride are promising as ongoing research continues to uncover new applications for this compound. Its unique structural features and biological activity make it a versatile tool for drug discovery and development. As more data becomes available from clinical trials and additional research studies, the therapeutic potential of this compound is expected to expand further.

In conclusion, Rac-(3R， 40 R ) - (b - (I - methyl - I H - pyrazole - 40 yl)) oxypyrrlidine - 30 l hydrochloric acid salt is a significant compound with broad therapeutic applications。 Its structural features， stereochemistry， and biological activity make it an attractive candidate for further research and development。 As our understanding of its pharmacological properties continues to grow， so too will its potential as a therapeutic agent。